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Compound of Interest

Compound Name: Iron oxalate

Cat. No.: B1210008

Essential Safety and Handling Guide for Iron
Oxalate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of iron oxalate.

Chemical Identification and Hazards
e Chemical Name: Iron (lI) Oxalate
o Appearance: Yellow, powdered solid.[1]

e Hazards: Harmful if swallowed or in contact with skin.[2][3][4] It can cause irritation to the
skin, eyes, and respiratory tract.[2][5][6] Ingestion can lead to severe health issues, including
kidney damage.[5][7]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling iron oxalate:
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PPE Category Specific Requirements

Chemical safety goggles or a face shield should

Eye/Face Protection
be worn.[1][7]

Wear nitrile or rubber gloves and a complete

Skin Protection ) )
protective suit.[7][8]

Use an approved dust respirator, especially

Respiratory Protection S
when ventilation is inadequate.[1][7]

Safe Handling and Storage Procedures

Handling:

Always handle iron oxalate in a well-ventilated area, preferably under a chemical fume
hood.[2][7]

Avoid generating dust.[7][9][10]

Do not eat, drink, or smoke in areas where iron oxalate is handled.[2][4]

Wash hands thoroughly after handling.[2][9][10]

Storage:

e Store in a cool, dry, and well-ventilated area.[4][7][8]

o Keep containers tightly closed to prevent moisture absorption.[9][10][11]

o Store away from oxidizing agents and incompatible materials.[4][5][7]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention.[5][7]

Wash the affected area with soap and plenty of
Skin Contact water. Remove contaminated clothing. If

irritation persists, seek medical attention.[7]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen and seek immediate

medical attention.[5][7]

Do NOT induce vomiting. If the person is
Ingestion conscious, give them water to drink. Seek

immediate medical attention.[5][7]

Spill and Disposal Plan

Spill Response:
o Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.
» Containment: Prevent the spill from spreading and entering drains.[8][9][12]

o Clean-up: Carefully sweep up the solid material to avoid creating dust.[8][13] Place the
collected material into a suitable, labeled container for disposal.[3][4]

» Decontamination: Clean the spill area thoroughly.
Disposal:
¢ Iron oxalate and its container must be disposed of as hazardous waste.[9]

» Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[3][9]
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¢ Consult with a licensed professional waste disposal service to ensure proper disposal.[8]

Workflow for Safe Handling of Iron Oxalate
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Caption: Workflow for the safe handling of Iron Oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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